Cas no 856595-47-6 (4,6-Pyrimidinediamine,2-methoxy-)

4,6-Pyrimidinediamine,2-methoxy- structure
856595-47-6 structure
Product Name:4,6-Pyrimidinediamine,2-methoxy-
CAS No:856595-47-6
MF:C5H8N4O
MW:140.143219947815
CID:717563
Update Time:2024-01-31

4,6-Pyrimidinediamine,2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pyrimidinediamine,2-methoxy-
    • 2-methoxypyrimidine-4,6-diamine
    • 4,6-Pyrimidinediamine,2-methoxy-(9CI)
    • 4,6-Pyrimidinediamine, 2-methoxy-
    • Inchi: 1S/C5H8N4O/c1-10-5-8-3(6)2-4(7)9-5/h2H,1H3,(H4,6,7,8,9)
    • InChI Key: UWLSQWAECHMLDC-UHFFFAOYSA-N
    • SMILES: C1(OC)=NC(N)=CC(N)=N1

Computed Properties

  • Exact Mass: 140.07
  • Monoisotopic Mass: 140.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2

Experimental Properties

  • Density: 1.341±0.06 g/cm3(Predicted)
  • Boiling Point: 402.0±48.0 °C(Predicted)
  • pka: 5.39±0.10(Predicted)
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